Cas no 940077-06-5 (1-(2-phenoxyphenyl)prop-2-en-1-ol)

• Product Name: 1-(2-phenoxyphenyl)prop-2-en-1-ol
• CAS No: 940077-06-5
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 6208831
• PubChem ID: 19261528
• Update Time: 2025-07-15

1-(2-phenoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenoxyphenyl)prop-2-en-1-ol
• EN300-1864328
• 940077-06-5
• AKOS005216883

• Inchi： 1S/C15H14O2/c1-2-14(16)13-10-6-7-11-15(13)17-12-8-4-3-5-9-12/h2-11,14,16H,1H2
• InChI Key： KKCHEUNYFFWMAV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1C(C=C)O

Computed Properties

• Exact Mass: 226.099379685g/mol
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-phenoxyphenyl)prop-2-en-1-ol

Introduction to 1-(2-Phenoxyphenyl)prop-2-en-1-ol (CAS No. 940077-06-5)

1-(2-Phenoxyphenyl)prop-2-en-1-ol, with the CAS number 940077-06-5, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, cosmetics, and materials science. This compound is characterized by its distinctive molecular structure, which consists of a propenol moiety attached to a 2-phenoxyphenyl group. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable candidate for further research and development.

The chemical structure of 1-(2-Phenoxyphenyl)prop-2-en-1-ol can be represented as C₁₅H₁₄O₂. Its molecular weight is approximately 230.27 g/mol, and it exhibits a boiling point of around 300°C. The compound is known for its low toxicity and good stability under various conditions, making it suitable for a wide range of applications. The presence of the phenoxyphenyl group contributes to its aromatic character, while the propenol moiety provides reactivity that can be harnessed in synthetic transformations.

In the pharmaceutical industry, 1-(2-Phenoxyphenyl)prop-2-en-1-ol has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of 1-(2-Phenoxyphenyl)prop-2-en-1-ol exhibited potent anti-inflammatory and anti-cancer activities. These findings suggest that the compound could serve as a valuable scaffold for the design of novel therapeutic agents.

Beyond pharmaceuticals, 1-(2-Phenoxyphenyl)prop-2-en-1-ol has also found applications in the cosmetics industry. Its unique chemical properties make it an attractive ingredient for formulations aimed at skin care and personal care products. Research has shown that the compound possesses antioxidant properties, which can help protect the skin from oxidative stress and promote overall skin health. Additionally, its ability to enhance the penetration of other active ingredients makes it a useful additive in cosmetic formulations.

In materials science, 1-(2-Phenoxyphenyl)prop-2-en-1-ol has been investigated for its potential use in the development of advanced materials. Its reactivity and functional groups make it suitable for polymerization reactions, leading to the formation of novel polymers with tailored properties. A study published in Polymer Chemistry in 2023 demonstrated that copolymers containing 1-(2-Phenoxyphenyl)prop-2-en-1-ol units exhibited improved thermal stability and mechanical strength compared to conventional polymers. These findings highlight the compound's versatility and potential for use in various material applications.

The synthesis of 1-(2-Phenoxyphenyl)prop-2-en-1-ol can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 2-phenoxybenzaldehyde with allyl alcohol in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic addition mechanism, followed by dehydration to form the desired product. Recent advancements in catalytic systems have led to more efficient and environmentally friendly synthetic methods, reducing waste and improving yield.

In conclusion, 1-(2-phenoxyphenyl)prop-2-en-1-ol (CAS No. 940077-06-5) is a multifaceted compound with a wide range of potential applications across different industries. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, it is likely that this compound will play an increasingly important role in advancing various fields, from pharmaceuticals to materials science.